Cas no 25700-04-3 (1-4-(1H-1,2,4-triazol-1-yl)phenylethan-1-one)

• Product Name: 1-4-(1H-1,2,4-triazol-1-yl)phenylethan-1-one
• CAS No: 25700-04-3
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• MDL: MFCD06655340
• CID: 278438
• PubChem ID: 2560317
• Update Time: 2025-04-19

1-4-(1H-1,2,4-triazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(1H-1,2,4-triazol-1-yl)phenyl]-
• 1-[4-(1,2,4-triazol-1-yl)phenyl]ethanone
• 1-[4-(1H-1,2,4-TRIAZOL-1-YL)PHENYL]ETHANONE
• 1-4-(1H-1,2,4-triazol-1-yl)phenylethan-1-one
• 1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one
• 1-(4-(1H-1,2,4-triazol-1-yl)phenyl)ethanone
• DTXSID80368933
• 25700-04-3
• 1-(4-[1,2,4]Triazol-1-yl-phenyl)-ethanone
• 1-(4-(1H-1,2,4-Triazol-1-yl)phenyl)ethan-1-one
• A1-02397
• EN300-12551
• Z85921955
• SCHEMBL3358083
• CS-0143624
• KSFALYRBPWXTPD-UHFFFAOYSA-N
• 1-[4-(1, 2, 4-triazol-1-yl)phenyl]ethanone
• F2124-0754
• MFCD06655340
• AKOS000221379
• DB-103050

• MDL： MFCD06655340
• Inchi： 1S/C10H9N3O/c1-8(14)9-2-4-10(5-3-9)13-7-11-6-12-13/h2-7H,1H3
• InChI Key： KSFALYRBPWXTPD-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 187.07467
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones